Cas no 2171783-47-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid
• CAS No: 2171783-47-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6264285
• PubChem ID: 165560624
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-methylpentanoic acid
• 2171783-47-2
• EN300-1504720

• Inchi： 1S/C25H30N2O6/c1-4-13-25(2,23(29)30)27-22(28)21(15-32-3)26-24(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ITGBCSXKNAIFGV-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic Acid

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid (CAS No. 2171783-47-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxypropanamido moiety, and a pentanoic acid backbone. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The methoxypropanamido group adds to the molecule's functionality by introducing additional sites for potential chemical modifications, such as alkylation or acylation. This feature is particularly valuable in drug design, where precise control over molecular interactions is essential.

The pentanoic acid backbone provides the molecule with hydrophilic properties, which are advantageous in applications requiring solubility in aqueous environments. This structural characteristic has been leveraged in recent research to develop novel drug delivery systems, where the compound serves as a scaffold for attaching hydrophobic drug molecules while maintaining overall solubility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and coupling reactions. For instance, researchers have employed Fmoc activation strategies to optimize the synthesis process, resulting in higher yields and improved purity. These methods have been documented in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*, underscoring the compound's significance in contemporary chemical research.

In terms of applications, this compound has shown promise in the development of bioconjugates and nanomaterials. Its ability to serve as a linker between different functional groups has made it an invaluable tool in creating hybrid materials with tailored properties. For example, studies published in *Advanced Materials* have demonstrated its use in fabricating stimuli-responsive polymers that exhibit controlled drug release capabilities under specific environmental conditions.

The integration of fluorenylmethoxycarbonyl groups into polymer frameworks has also opened new avenues for optoelectronic applications. Research conducted at leading institutions such as MIT and Stanford University has shown that these groups can enhance the electronic properties of polymers, making them suitable for use in organic light-emitting diodes (OLEDs) and flexible electronics.

Moreover, the compound's role in peptide-based therapeutics cannot be overstated. Its ability to stabilize peptide chains during synthesis has led to its widespread use in producing bioactive peptides with high sequence fidelity. Recent breakthroughs in this area include the synthesis of cyclic peptides with potent anti-cancer activity, as reported in *Nature Chemistry*.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid (CAS No. 2171783-47-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and nanotechnology. Its unique structure and functional groups make it an indispensable tool for researchers seeking to develop innovative solutions across these disciplines.